Cas no 1606-47-9 (1-Penten-3-one,4-methyl-)

• Product Name: 1-Penten-3-one,4-methyl-
• CAS No: 1606-47-9
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00129062
• CID: 208956
• PubChem ID: 74152
• Update Time: 2025-04-19

1-Penten-3-one,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one,4-methyl-
• 4-METHYL-1-PENTENE-3-ONE
• 4-methylpent-1-en-3-one
• 4-Methyl-1-penten-3-one
• Isopropyl vinyl ketone
• AKOS006239046
• i-propyl vinyl ketone
• 1606-47-9
• isopropylvinyl ketone
• DTXSID10166944
• 4-Methyl-1-penten-3-one #
• isopropylacrolein
• EN300-60336
• Q63399735
• C77506
• iso-C3H7COCH=CH2
• 1-PENTEN-3-ONE, 4-METHYL-
• MFCD00129062

• MDL： MFCD00129062
• Inchi： 1S/C6H10O/c1-4-6(7)5(2)3/h4-5H,1H2,2-3H3
• InChI Key： SNOYUTZWILESAI-UHFFFAOYSA-N
• SMILES： O=C(C=C)C(C)C

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.816
• Boiling Point: 122.3°Cat760mmHg
• Flash Point: 23.4°C
• Refractive Index: 1.406
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones